molecular formula C10H9N3O4 B8484012 Methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate

Methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate

Cat. No.: B8484012
M. Wt: 235.20 g/mol
InChI Key: HEAJEFYNCFQLJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9N3O4

Molecular Weight

235.20 g/mol

IUPAC Name

methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate

InChI

InChI=1S/C10H9N3O4/c1-6-9(10(14)17-2)11-8-4-3-7(13(15)16)5-12(6)8/h3-5H,1-2H3

InChI Key

HEAJEFYNCFQLJC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1C=C(C=C2)[N+](=O)[O-])C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ethanol suspension (400 mL) of methyl 3-bromo-2-oxobutyrate (46.6 g) and 2-amino-5-nitropyridine (33.3 g) was stirred at 90° C. for 24 hours. The precipitated solid was taken out through filtration, and the obtained solid was suspended in ethyl acetate, washed with aqueous saturated sodium hydrogencarbonate solution, and purified through silica gel column chromatography (hexane/ethyl acetate=2/1) to obtain methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate (13.0 g) as a yellow crystal.
Quantity
46.6 g
Type
reactant
Reaction Step One
Quantity
33.3 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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